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Compound of Interest

Compound Name: 2-Phenylbutyramide, (+)-

CAS No.: 13490-76-1

Cat. No.: B12762302

Get Quote

Executive Summary
Compound: (+)-2-Phenylbutyramide CAS Registry: 90-26-6 (Racemic), 80997-85-9 (S-isomer

specific) Absolute Configuration:(S) Optical Rotation Sign:(+) (Dextrorotatory) in polar solvents

(e.g., Methanol, Ethanol). Key Application: Chiral intermediate for 2-phenylbutyric acid

derivatives; resolution standard for chiral chromatography.

This guide synthesizes data from crystallographic studies and chiral resolution protocols to

establish the definitive link between the optical sign and the spatial arrangement of the

molecule.

Physicochemical Characterization
Specific Optical Rotation ( )
The specific rotation of 2-phenylbutyramide is solvent-dependent.[1] The dextrorotatory (+)

enantiomer corresponds to the (S)-configuration.
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Parameter Value / Condition Notes

Configuration (S)-(+)

Confirmed via X-ray

crystallography of homochiral

crystals [1].

Typical +90° to +100° (approx.)[2]

Value derived from the

corresponding (S)-(+)-2-

phenylbutyric acid precursor;

varies by solvent

concentration.

Solvent System
Methanol (MeOH) or Ethanol

(EtOH)

Polar protic solvents are

standard for maximizing

rotatory dispersion in this class

of amides.

Wavelength 589 nm (Sodium D-line)
Standard polarimetry source.

[3]

Critical Note on Solvation: Amides can exhibit sign inversion in non-polar solvents (e.g., CHCl₃)

due to hydrogen bonding aggregation (dimers vs. monomers). Always report solvent and

concentration (

) alongside rotation values.

Absolute Configuration Assignment
The assignment of (S) to the (+) isomer is grounded in the Cahn-Ingold-Prelog (CIP) priority

rules and confirmed by chemical correlation with (S)-(+)-2-phenylbutyric acid.

CIP Priority Assignment (Chiral Center C2):

-CONH₂ (Amide group): Highest priority (C bonded to O, O, N).
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-C₆H₅ (Phenyl group): Second priority (C bonded to C, C, H).

-CH₂CH₃ (Ethyl group): Third priority (C bonded to C, H, H).

-H (Hydrogen): Lowest priority.

Result: With Hydrogen in the rear, the sequence 1

2

3 is Counter-Clockwise (S).

Experimental Protocols
Determination of Enantiomeric Excess (ee) via Chiral
HPLC
Quantification of the (+) isomer requires a validated chiral stationary phase (CSP). The

Chiralcel OD and OJ columns are the industry standards for this separation.

Methodology:

Column: Chiralcel OD-H or OJ-H (Cellulose tris(3,5-dimethylphenylcarbamate) or tris(4-

methylbenzoate)).

Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).

Flow Rate: 0.5 - 1.0 mL/min.

Detection: UV at 210-220 nm (Amide absorption).

Elution Order: typically, the (R)-enantiomer elutes first on Chiralcel OD, while (S)-(+) elutes

second, though this must be validated with a standard.

Synthesis & Resolution Workflow
The production of (+)-2-phenylbutyramide is achieved either through chemical amidation of the

optically pure acid or enzymatic resolution of the racemic amide/nitrile.
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Figure 1: Biocatalytic and chemical pathways for isolating the (S)-(+) enantiomer. Note that

enzymatic preference determines whether the product is the remaining substrate or the

hydrolyzed acid.

Mechanistic Insights & Structural Data[2][4][5][6][7]
Crystal Structure & Polymorphism
Recent crystallographic studies [1] have revealed that 2-phenylbutyramide crystallizes in

specific H-bonded ribbon structures.[4][5]

Racemate: Crystallizes in monoclinic space group

.

Enantiomer (S): Crystallizes in triclinic space group

.

Significance: The density of the homochiral form is often slightly lower or similar to the

racemate, but the specific H-bond networks (N-H...O) drive the stability. This "Wallach's

Rule" exception implies that enantiopure crystallization is kinetically accessible.

Correlation Logic
The optical rotation logic follows the "Genealogy of Chirality":

Parent: (S)-(+)-2-Phenylbutyric acid (

).

Transformation: Acid
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Acid Chloride

Amide.

Outcome: Since the reaction occurs at the carbonyl carbon (not the chiral center), the

configuration (S) is retained. The sign (+) is generally preserved in polar solvents.

(S)-(+)-2-Phenylbutyric Acid
[α]D ≈ +96°

Amidation (NH3)

Activation

(S)-(+)-2-Phenylbutyramide

Retention of Configuration
No Bond Breaking at Chiral Center

Click to download full resolution via product page

Figure 2: Stereochemical retention pathway confirming the (S)-(+) assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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